1'-Hydroxy-2'-acetonaphthone
Overview
Description
1’-Hydroxy-2’-acetonaphthone, also known as 2-Acetyl-1-naphthol, is an organic compound with the linear formula HOC10H6COCH3 . It has a molecular weight of 186.21 . The modulation of different photophysical properties of 1’-hydroxy-2’-acetonaphthone, after encapsulating into the hydrophobic nanocavities of various bile salt aggregates, has been studied .
Synthesis Analysis
The synthesis of 1’-Hydroxy-2’-acetonaphthone has been studied in various contexts. For instance, it has been used in the preparation of 1-(N-isopropyl-a-iminoethyl)-2-naphthol, a Schiff base .
Molecular Structure Analysis
The molecular structure of 1’-Hydroxy-2’-acetonaphthone consists of a naphthalene chromophore, an acetyl group (COCH3), and a hydroxyl group (OH) attached to the naphthalene ring . The primary changes after optical excitation are a geometric relaxation of the chromophore .
Chemical Reactions Analysis
1’-Hydroxy-2’-acetonaphthone has been involved in various chemical reactions. For instance, it has been used to form metal complexes with Au (III), Pd (II), Cu (II), Fe (II), and Mn (II) metals . It has also been studied for its ultrafast excited-state intramolecular proton transfer .
Physical And Chemical Properties Analysis
1’-Hydroxy-2’-acetonaphthone is a solid at 20°C . It has a melting point of 97.0 to 100.0 °C .
Scientific Research Applications
Photophysical Properties Modulation
The modulation of different photophysical properties of 1’-hydroxy-2’-acetonaphthone (HAN), after encapsulating into the hydrophobic nanocavities of various bile salt aggregates, has been studied . This research provides insights into how the photophysical properties of this compound can be altered and controlled, which could have potential applications in fields like photonics and optoelectronics.
Antimicrobial Activity
Chalcones synthesized by condensing 2-hydroxy-1-acetonaphthone with aldehyde derivatives have shown promising antimicrobial activity . This suggests that 1’-Hydroxy-2’-acetonaphthone could be used as a precursor in the synthesis of new antimicrobial agents.
Proton Transfer Studies
The compound has been used in studies of ultrafast proton transfer . Understanding these processes is crucial in fields like biochemistry and materials science, where proton transfer reactions play a key role.
Encapsulation Studies
Research has been conducted into the effects of encapsulating 1’-hydroxy-2’-acetonaphthone into the hydrophobic nanocavities of different bile salt aggregates . This could have implications for drug delivery systems, where encapsulation techniques are often used to improve the efficacy of therapeutic agents.
Resonance Raman Spectroscopy
1’-Hydroxy-2’-acetonaphthone has been investigated using quantum chemical calculations and resonance Raman spectroscopy . This research contributes to our understanding of the compound’s excited-state geometry, which could be relevant in fields like molecular physics and quantum chemistry.
Cyclization Reactions
The compound has been used in cyclization reactions with triphosgene, leading to the formation of naphtho [1,2-e]-1,3-oxazines, naphtho [2,1-e]-1,3-oxazines or their spiro dimers . This demonstrates the potential of 1’-Hydroxy-2’-acetonaphthone in the synthesis of complex cyclic structures, which are often found in natural products and pharmaceuticals.
Safety And Hazards
properties
IUPAC Name |
1-(1-hydroxynaphthalen-2-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10O2/c1-8(13)10-7-6-9-4-2-3-5-11(9)12(10)14/h2-7,14H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JBGJVMVWYWUVOW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(C2=CC=CC=C2C=C1)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4061044 |
Source
|
| Record name | Ethanone, 1-(1-hydroxy-2-naphthalenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4061044 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1'-Hydroxy-2'-acetonaphthone | |
CAS RN |
711-79-5 |
Source
|
| Record name | 2-Acetyl-1-naphthol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=711-79-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Hydroxy-2-acetylnaphthalene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000711795 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Acetyl-1-naphthol | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=4973 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Ethanone, 1-(1-hydroxy-2-naphthalenyl)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Ethanone, 1-(1-hydroxy-2-naphthalenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4061044 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1'-hydroxy-2'-acetonaphthone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.010.836 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1-HYDROXY-2-ACETYLNAPHTHALENE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/N3BKY69086 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the key photophysical process that HAN undergoes upon photoexcitation?
A1: HAN is known to undergo Excited State Intramolecular Proton Transfer (ESIPT). [, , , , , ] This involves the transfer of a proton from the hydroxyl group to the carbonyl oxygen in the excited state, resulting in the formation of a keto tautomer.
Q2: Why is the Stokes shift of HAN relatively small compared to other molecules exhibiting ESIPT?
A2: The relatively small Stokes shift observed in HAN, compared to other ESIPT molecules, is attributed to a significant geometric relaxation of the naphthalene chromophore upon excitation. [, ] This relaxation involves changes in bond lengths and deformations within the naphthalene ring, impacting the energy difference between the ground and excited states.
Q3: How does the surrounding environment influence the photodynamics of HAN?
A3: Studies have shown that the photophysics and photodynamics of HAN are sensitive to its microenvironment. For instance, encapsulation in cyclodextrin nanocavities significantly alters the spectroscopy, photodynamics, and twisting motions of HAN. [, ] Similarly, its behavior changes in the presence of bile salt aggregates, micelles, and niosomes, demonstrating the influence of polarity and nanoconfinement effects. [, ]
Q4: What happens after the ESIPT process in HAN?
A4: Following ESIPT, the formed keto tautomer can undergo internal rotation, leading to the formation of a more stable twisted rotamer. [, ] This twisting motion is thought to contribute to the structured fluorescence band, low quantum yield, and short emission lifetime observed in HAN. []
Q5: What is the role of theoretical calculations in understanding the photophysics of HAN?
A5: Computational chemistry techniques, such as Density Functional Theory (DFT) and Time-Dependent DFT (TDDFT), have been instrumental in elucidating the ESIPT and twisting processes in HAN. [, ] These calculations provide insights into the potential energy surfaces, excited state geometries, and vibrational modes involved in the photodynamics of HAN.
Q6: How is HAN employed in analytical chemistry?
A6: HAN and its derivatives have been utilized as ionophores in the development of ion-selective electrodes. [, , ] Specifically, they have shown promising results in the selective detection of metal ions like lead (Pb2+) and copper (Cu2+).
Q7: What makes HAN-based sensors advantageous for metal ion detection?
A7: HAN-based sensors exhibit several advantages, including a Nernstian response over a wide concentration range, fast response time, and excellent selectivity for the target metal ions over other interfering species. [, ]
Q8: How can unsymmetrical Schiff bases be synthesized using HAN?
A8: Unsymmetrical Schiff bases can be synthesized through a multi-step process involving HAN. [, ] Initially, a monocondensation reaction between HAN and a diamine derivative takes place. This is followed by a second condensation reaction with a different aldehyde, such as salicylaldehyde, 2-hydroxynaphthaldehyde, or pyridinecarboxaldehyde, to yield the desired unsymmetrical Schiff base.
Q9: What are the potential applications of these unsymmetrical Schiff bases?
A9: Unsymmetrical Schiff bases derived from HAN have shown potential in various applications. For example, they have been explored as ligands for the synthesis of transition metal complexes, which exhibit interesting structural features and potential biological activities. [, ]
Q10: How is HAN used in materials science?
A10: HAN has been explored as a modifying agent for silica nanoparticles to develop novel composite materials. [] These composites have shown promise in environmental remediation, specifically in the efficient removal of heavy metal ions, including Ni(II), Cu(II), Zn(II), and Hg(II), from aqueous solutions.
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